Cas no 139582-54-0 (3H-Indol-3-one,6-bromo-2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-)

• Product Name: 3H-Indol-3-one,6-bromo-2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-
• CAS No: 139582-54-0
• MF: C₁₆H₉BrN₂O₂
• MW: 341.158862829208
• CID: 102136
• PubChem ID: 135466355
• Update Time: 2025-04-18

3H-Indol-3-one,6-bromo-2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Indol-3-one,6-bromo-2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-
• AKOS004909557
• DTXSID60694565
• MDW, C.I. Vat Blue 3, Indigo RN
• 139582-54-0
• 6-Bromo-[2,2'-biindolinylidene]-3,3'-dione
• 6-bromoindigo
• 6-bromo-2-(3-hydroxy-1H-indol-2-yl)indol-3-one
• 6-Bromo-2-(3-oxo-1,3-dihydro-2H-indol-2-ylidene)-1,2-dihydro-3H-indol-3-one
• 6-Monobromoindigo

• Inchi： 1S/C16H9BrN2O2/c17-8-5-6-10-12(7-8)19-14(16(10)21)13-15(20)9-3-1-2-4-11(9)18-13/h1-7,18,20H
• InChI Key： GSRJMIPSKOUYBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C2=O)C1=C(C2C=CC=CC=2N1)O

Computed Properties

• Exact Mass: 339.985
• Monoisotopic Mass: 339.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines